![molecular formula C10H12N2O3 B1267462 1-(2-Hydroxyethyl)-3,4-dimethylpyrano[2,3-C]pyrazol-6(1H)-one CAS No. 67056-25-1](/img/structure/B1267462.png)
1-(2-Hydroxyethyl)-3,4-dimethylpyrano[2,3-C]pyrazol-6(1H)-one
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Overview
Description
1-(2-Hydroxyethyl)-3,4-dimethylpyrano[2,3-C]pyrazol-6(1H)-one, also known as 1-(2-hydroxyethyl)-3,4-dimethyl-6-pyrazolone, is a chemical compound used in various scientific research applications. It is a heterocyclic compound with a chemical formula of C7H10N2O. It is a colorless, odorless, and crystalline solid with a melting point of 144-145 °C.
Scientific Research Applications
Synthesis and Structural Applications
- 1-(2-Hydroxyethyl)-3,4-dimethylpyrano[2,3-C]pyrazol-6(1H)-one has been involved in the synthesis of heterocyclic compounds and exhibited significant roles in structural chemistry. For instance, its derivatives have been synthesized and examined for various activities, indicating its versatility in chemical synthesis. Notably, a series of new 1- and 2-substituted derivatives were created, reflecting the compound's capacity to form structurally diverse and functionally significant molecules (Kuo, Huang, & Nakamura, 1984). The ability to form dinuclear complexes with metals such as aluminum, gallium, indium, and chromium further underscores its utility in forming complex molecular structures, as evidenced by the reaction of 1-(2-hydroxyethyl)-3,5-dimethylpyrazole with anhydrous metal(III) halides (Kalita, Walawalkar, & Murugavel, 2011).
Chemical and Biological Activity
- The compound and its derivatives have shown promising chemical and biological activities. For instance, some 1- and 2-arylmethyl-3,4-dimethylpyrano[2,3-c]pyrazol-6-one derivatives demonstrated significant inhibitory activities as antiplatelet agents. Compounds like 1-phenylmethyl-3,4-dimethylpyrano[2,3-c]pyrazol-6(1H)-one and others were particularly effective, showcasing the compound's potential in medical and pharmacological applications (Huang, Hour, Teng, & Kuo, 1992).
Molecular Interactions and Structural Analysis
- The compound's derivatives have been crucial in understanding molecular interactions and structural dynamics. For example, in crystallography, the title compound 3,4-Dimethyl-1-phenylpyrano[2,3-c]pyrazol-6(1H)-one provided insights into molecular interactions such as hydrogen bonds and π–π interactions, which are fundamental in understanding molecular assembly and structure-function relationships (Ahmad, Tahir, Khan, Ather, & Khan, 2011).
Future Directions
Pyrazole derivatives, including “1-(2-Hydroxyethyl)-3,4-dimethylpyrano[2,3-C]pyrazol-6(1H)-one”, continue to be a subject of interest for researchers due to their diverse pharmacological properties . Future research may focus on further exploring the synthesis methods, chemical reactivity, and pharmacological potential of these compounds .
properties
IUPAC Name |
1-(2-hydroxyethyl)-3,4-dimethylpyrano[2,3-c]pyrazol-6-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O3/c1-6-5-8(14)15-10-9(6)7(2)11-12(10)3-4-13/h5,13H,3-4H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJBONIGCGWTTJS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=C1C(=NN2CCO)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00321863 |
Source
|
Record name | 1-(2-Hydroxyethyl)-3,4-dimethylpyrano[2,3-c]pyrazol-6(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00321863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
67056-25-1 |
Source
|
Record name | 67056-25-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=382344 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(2-Hydroxyethyl)-3,4-dimethylpyrano[2,3-c]pyrazol-6(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00321863 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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